Cas no 1232810-21-7 (2-{3-oxo-2H,3H,5H,6H,7H,8H,9H-cyclohepta[c]pyridazin-2-yl}acetic acid)
1232810-21-7 structure
Product Name:2-{3-oxo-2H,3H,5H,6H,7H,8H,9H-cyclohepta[c]pyridazin-2-yl}acetic acid
CAS No:1232810-21-7
MF:C11H14N2O3
MW:222.240462779999
MDL:MFCD16170933
CID:4689749
PubChem ID:51043753
Update Time:2023-11-20
2-{3-oxo-2H,3H,5H,6H,7H,8H,9H-cyclohepta[c]pyridazin-2-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-oxo-3,5,6,7,8,9-hexahydro-2H-cyclohepta[c]pyridazin-2-yl)acetic acid
- (3-oxo-3,5,6,7,8,9-hexahydro-2H-cyclohepta[c]pyridazin-2-yl)acetic acid
- STK936579
- BBL032655
- 2H-cyclohepta[c]pyridazine-2-acetic acid, 3,5,6,7,8,9-hexahydro-3-oxo-
- 2-{3-oxo-2H,3H,5H,6H,7H,8H,9H-cyclohepta[c]pyridazin-2-yl}acetic acid
-
- MDL: MFCD16170933
- Inchi: 1S/C11H14N2O3/c14-10-6-8-4-2-1-3-5-9(8)12-13(10)7-11(15)16/h6H,1-5,7H2,(H,15,16)
- InChI Key: PBSUVJYSLPPULE-UHFFFAOYSA-N
- SMILES: O=C1C=C2C(CCCCC2)=NN1CC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 385
- Topological Polar Surface Area: 70
2-{3-oxo-2H,3H,5H,6H,7H,8H,9H-cyclohepta[c]pyridazin-2-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-186469-0.05g |
2-{3-oxo-2H,3H,5H,6H,7H,8H,9H-cyclohepta[c]pyridazin-2-yl}acetic acid |
1232810-21-7 | 95% | 0.05g |
$87.0 | 2023-09-18 | |
| Enamine | EN300-186469-0.1g |
2-{3-oxo-2H,3H,5H,6H,7H,8H,9H-cyclohepta[c]pyridazin-2-yl}acetic acid |
1232810-21-7 | 95% | 0.1g |
$130.0 | 2023-09-18 | |
| Enamine | EN300-186469-0.25g |
2-{3-oxo-2H,3H,5H,6H,7H,8H,9H-cyclohepta[c]pyridazin-2-yl}acetic acid |
1232810-21-7 | 95% | 0.25g |
$186.0 | 2023-09-18 | |
| Enamine | EN300-186469-0.5g |
2-{3-oxo-2H,3H,5H,6H,7H,8H,9H-cyclohepta[c]pyridazin-2-yl}acetic acid |
1232810-21-7 | 95% | 0.5g |
$293.0 | 2023-09-18 | |
| Enamine | EN300-186469-1.0g |
2-{3-oxo-2H,3H,5H,6H,7H,8H,9H-cyclohepta[c]pyridazin-2-yl}acetic acid |
1232810-21-7 | 95% | 1g |
$376.0 | 2023-06-01 | |
| Enamine | EN300-186469-2.5g |
2-{3-oxo-2H,3H,5H,6H,7H,8H,9H-cyclohepta[c]pyridazin-2-yl}acetic acid |
1232810-21-7 | 95% | 2.5g |
$673.0 | 2023-09-18 | |
| Enamine | EN300-186469-5.0g |
2-{3-oxo-2H,3H,5H,6H,7H,8H,9H-cyclohepta[c]pyridazin-2-yl}acetic acid |
1232810-21-7 | 95% | 5g |
$1169.0 | 2023-06-01 | |
| Enamine | EN300-186469-10.0g |
2-{3-oxo-2H,3H,5H,6H,7H,8H,9H-cyclohepta[c]pyridazin-2-yl}acetic acid |
1232810-21-7 | 95% | 10g |
$1875.0 | 2023-06-01 | |
| OTAVAchemicals | 3463419-100MG |
2-{3-oxo-2H,3H,5H,6H,7H,8H,9H-cyclohepta[c]pyridazin-2-yl}acetic acid |
1232810-21-7 | 95% | 100MG |
$200 | 2023-06-25 | |
| OTAVAchemicals | 3463419-250MG |
2-{3-oxo-2H,3H,5H,6H,7H,8H,9H-cyclohepta[c]pyridazin-2-yl}acetic acid |
1232810-21-7 | 95% | 250MG |
$250 | 2023-06-25 |
2-{3-oxo-2H,3H,5H,6H,7H,8H,9H-cyclohepta[c]pyridazin-2-yl}acetic acid Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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